Cas no 1428378-70-4 (N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 1428378-70-4
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• CID: 6007612
• PubChem ID: 71806142
• Update Time: 2025-06-11

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-methyl-1,2-oxazole-4-carboxamide
• N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-methylisoxazole-4-carboxamide
• N-(2-ACETYL-3,4-DIHYDRO-1H-ISOQUINOLIN-7-YL)-5-METHYL-1,2-OXAZOLE-4-CARBOXAMIDE
• AKOS024558886
• 1428378-70-4
• F6436-0210

• Inchi： 1S/C16H17N3O3/c1-10-15(8-17-22-10)16(21)18-14-4-3-12-5-6-19(11(2)20)9-13(12)7-14/h3-4,7-8H,5-6,9H2,1-2H3,(H,18,21)
• InChI Key： AIQPSXLHLSOQTL-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC2C=C(C=CC=2CC1)NC(C1C=NOC=1C)=O

Computed Properties

• Exact Mass: 299.12699141g/mol
• Monoisotopic Mass: 299.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.4Ų

Additional information on N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-methyl-1,2-oxazole-4-carboxamide

Comprehensive Overview of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 1428378-70-4)

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 1428378-70-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of both the tetrahydroisoquinoline and oxazole moieties in its structure makes it a promising candidate for drug discovery and development.

The compound's molecular formula and structural complexity have made it a subject of interest in medicinal chemistry and drug design. Researchers are particularly intrigued by its potential to interact with specific biological targets, such as enzymes and receptors, which could lead to the development of novel therapeutics. The acetyl group at the 2-position of the tetrahydroisoquinoline ring and the 5-methyl-1,2-oxazole-4-carboxamide side chain contribute to its unique physicochemical properties, including solubility, stability, and bioavailability.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapy. N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-methyl-1,2-oxazole-4-carboxamide aligns with this trend, as its structure suggests potential applications in modulating protein-protein interactions or inhibiting specific enzymatic pathways. This has led to increased research into its mechanism of action and structure-activity relationships (SAR).

Another area of interest is the compound's potential role in neuropharmacology. The tetrahydroisoquinoline scaffold is a common feature in many central nervous system (CNS)-active compounds, raising questions about its possible effects on neurotransmitter systems or neuroprotective mechanisms. While preliminary studies are ongoing, the compound's blood-brain barrier permeability and receptor binding affinity are key factors under investigation.

From a synthetic chemistry perspective, the preparation of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-methyl-1,2-oxazole-4-carboxamide involves multi-step reactions, including amide coupling, cyclization, and functional group transformations. Optimizing its synthesis for scalability and yield is a critical focus for researchers, especially in the context of industrial applications and cost-effective production.

The compound's spectroscopic properties, such as NMR and mass spectrometry data, are well-documented, aiding in its identification and purity assessment. Additionally, its crystallographic studies provide insights into its three-dimensional conformation, which is essential for understanding its interactions with biological targets. These characteristics make it a valuable reference compound for analytical chemistry and quality control in pharmaceutical settings.

Given the growing emphasis on personalized medicine and biomarker discovery, N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-methyl-1,2-oxazole-4-carboxamide may also find applications in diagnostic tools or companion diagnostics. Its potential to serve as a probe or label in imaging techniques is another avenue being explored, particularly in the context of molecular imaging and disease monitoring.

In summary, N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 1428378-70-4) represents a versatile and intriguing compound with broad implications for drug discovery, medicinal chemistry, and biochemical research. Its unique structure and potential biological activities position it as a promising candidate for further investigation, particularly in the fields of oncology, neurology, and infectious diseases. As research progresses, this compound may pave the way for innovative therapeutic strategies and diagnostic advancements.